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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878 Get Quote

Introduction

Benzyl phenylacetate (CAS No. 102-16-9) is an aromatic ester recognized for its

characteristic sweet, honey-like, floral fragrance.[1][2] This compound is utilized as a fragrance

and flavoring agent and serves as an intermediate in organic synthesis. This document outlines

the fundamental molecular properties of benzyl phenylacetate.

Molecular Formula and Weight

The elemental composition and molecular weight are critical identifiers for any chemical

compound, essential for stoichiometric calculations, analytical characterization, and regulatory

compliance.

Below is a summary of the key molecular data for benzyl phenylacetate.

Parameter Value Source

Molecular Formula C₁₅H₁₄O₂ [1][2][3][4][5]

Molecular Weight 226.27 g/mol [1][2][4][5]

226.28 g/mol [6]

226.27498 g/mol [3]
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Logical Relationship of Molecular Properties

The molecular formula dictates the molecular weight. The diagram below illustrates this

fundamental relationship.

Molecular Formula
(C₁₅H₁₄O₂)

Molecular Weight
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Determines

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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